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Compound of Interest

Compound Name: Propylene sulfite

Cat. No.: B074400 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of

propylene sulfite, specifically its molecular weight and density. It details established

experimental protocols for the determination of these properties, ensuring accuracy and

reproducibility in a laboratory setting. This document is intended to serve as a valuable

resource for researchers and professionals working with this compound in various scientific and

drug development applications.

Core Physical Properties of Propylene Sulfite
Propylene sulfite, also known as 1,3,2-dioxathiane 2-oxide, is a chemical compound with the

empirical formula C₃H₆O₃S.[1] Its fundamental physical characteristics are crucial for a variety

of applications, including as an electrolyte additive in lithium-ion batteries.[1] A summary of its

key quantitative data is presented below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b074400?utm_src=pdf-interest
https://www.benchchem.com/product/b074400?utm_src=pdf-body
https://www.benchchem.com/product/b074400?utm_src=pdf-body
https://www.benchchem.com/product/b074400?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/774243
https://www.sigmaaldrich.com/US/en/product/aldrich/774243
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Weight 122.14 g/mol [1][2]

122.15 g/mol [3]

Density 1.347 g/mL at 25 °C [1][2]

Empirical Formula C₃H₆O₃S [1]

CAS Number 4176-55-0 [1]

Boiling Point 73 °C [1]

Melting Point -25 °C [1]

Experimental Determination of Molecular Weight
The molecular weight of a volatile liquid like propylene sulfite can be determined using the

Dumas method, which relies on the ideal gas law.[4][5][6] This method involves vaporizing the

liquid and measuring the mass, volume, temperature, and pressure of the resulting gas.[7]

Experimental Protocol: The Dumas Method
Objective: To determine the molecular weight of propylene sulfite by vaporizing a sample and

applying the ideal gas law.

Materials:

A round-bottom flask (e.g., 125 mL or 250 mL) with a stopper

A beaker large enough to create a water bath for the flask

A hot plate or Bunsen burner

A thermometer

An analytical balance

A sample of propylene sulfite
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Boiling chips

Aluminum foil

A pin

Procedure:

Preparation:

Thoroughly clean and dry the round-bottom flask and its stopper.

Weigh the empty, dry flask with the stopper on an analytical balance and record the mass.

[7]

Sample Introduction:

Add approximately 5 mL of propylene sulfite to the flask.[7]

Cover the opening of the flask with a small piece of aluminum foil and secure it.

Use a pin to poke a small hole in the center of the aluminum foil cap. This will allow excess

vapor to escape.

Vaporization:

Set up a water bath using the large beaker and hot plate. Add boiling chips to the water to

ensure smooth boiling.

Immerse the flask in the water bath, ensuring that the water level is high enough to heat

the entire flask but does not allow water to enter the flask.[7]

Heat the water bath to a gentle boil. The propylene sulfite within the flask will begin to

vaporize.

Continue heating until all the liquid propylene sulfite has turned into vapor. You will

observe that the vapor escaping from the pinhole is no longer visible.
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Once all the liquid has vaporized, continue to heat for another 5-10 minutes to ensure the

vapor has reached thermal equilibrium with the boiling water bath.

Record the temperature of the boiling water, which will be equal to the temperature of the

propylene sulfite vapor.[7]

Record the atmospheric pressure from a laboratory barometer.

Condensation and Measurement:

Carefully remove the flask from the water bath and allow it to cool to room temperature.

The propylene sulfite vapor will condense back into a liquid.

Thoroughly dry the outside of the flask.

Weigh the flask, the condensed liquid, and the foil cap together on the analytical balance.

Volume Determination:

To determine the volume of the flask, fill it completely with water.

Measure the mass of the water-filled flask.

Using the known density of water at the measured temperature, calculate the volume of

the flask.

Calculations:

The molecular weight (M) of the propylene sulfite can be calculated using the ideal gas law

equation:

PV = nRT

Where:

P = Atmospheric pressure (in atm)

V = Volume of the flask (in L)
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n = Moles of the vaporized liquid (mass of vapor / Molecular Weight)

R = Ideal gas constant (0.0821 L·atm/mol·K)

T = Temperature of the vapor (in Kelvin)

By rearranging the formula to solve for the molecular weight (M):

M = (mRT) / (PV)

Where 'm' is the mass of the condensed propylene sulfite.

Experimental Workflow: Molecular Weight Determination

Preparation Vaporization Measurement Calculation

Weigh empty flask Add propylene sulfiteProceed Heat in water bath Record T and P Cool flaskProceed Weigh flask with condensate Determine flask volume Calculate Molecular Weight
(M = mRT/PV)

Input data

Click to download full resolution via product page

Caption: Workflow for determining the molecular weight of propylene sulfite.

Experimental Determination of Density
The density of a liquid is defined as its mass per unit volume.[8] A straightforward and common

method for determining the density of a liquid like propylene sulfite involves using a

pycnometer or, more simply, a graduated cylinder and an analytical balance.[9][10][11]

Experimental Protocol: Density Determination by Direct
Measurement
Objective: To determine the density of propylene sulfite by measuring its mass and volume.

Materials:

A graduated cylinder (e.g., 10 mL or 25 mL)
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An analytical balance

A sample of propylene sulfite

A thermometer

Procedure:

Mass of Empty Cylinder:

Ensure the graduated cylinder is clean and completely dry.

Place the empty graduated cylinder on the analytical balance and tare it to zero, or record

its mass.

Volume and Mass of Liquid:

Carefully pour a known volume of propylene sulfite into the graduated cylinder (e.g., 10.0

mL).

Read the volume from the bottom of the meniscus at eye level to avoid parallax error.[9]

Place the graduated cylinder containing the propylene sulfite on the analytical balance

and record the mass.

Temperature:

Measure and record the temperature of the propylene sulfite, as density is temperature-

dependent.

Repetition:

For improved accuracy, it is recommended to repeat the measurement at least two more

times and calculate the average density.[11]

Calculations:

The density (ρ) is calculated using the formula:
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ρ = m / V

Where:

m = mass of the propylene sulfite (in g)

V = volume of the propylene sulfite (in mL)

Experimental Workflow: Density Determination

Mass Measurement

Volume Measurement Calculation

Weigh empty
graduated cylinder

Calculate Density
(ρ = m/V)

Input empty mass

Weigh cylinder
with propylene sulfite

Input filled massAdd propylene sulfite
to a specific volume

Proceed

Input volume

Click to download full resolution via product page

Caption: Workflow for determining the density of propylene sulfite.

Conclusion
The accurate determination of the molecular weight and density of propylene sulfite is

fundamental for its application in research and development. The experimental protocols

outlined in this guide provide reliable and reproducible methods for obtaining these critical

physical properties. Adherence to careful measurement techniques and proper calculation is

essential for achieving high-quality data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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